4-(4-Hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 4-(4-hydroxyphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C12H13N3O2S/c1-6-9(11(13)17)10(15-12(18)14-6)7-2-4-8(16)5-3-7/h2-5,10,16H,1H3,(H2,13,17)(H2,14,15,18)
• InChI Key: MNMYLKQOGGMYHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=S)N1)C2=CC=C(C=C2)O)C(=O)N
• Molecular Formula: C12H13N3O2S
• Molecular Weight: 263.32 g/mol

Description

4-(4-Hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, also known as HPTC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. HPTC is a member of the tetrahydropyrimidine family, a class of heterocyclic compounds that have been extensively studied for their biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• This compound is synthesized through the Biginelli reaction, employing catalysts like sodium hydrogen sulfate for the formation of N,4-diaryl-6-methyl-1-methyl(phenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides (Gein, Zamaraeva, & Dmitriev, 2018).
• It serves as a key intermediate in synthesizing diverse tetrahydropyrimidine derivatives, highlighting its role in heterocyclic chemistry (Fadda, Bondock, Khalil, & Tawfik, 2013).

Catalysis and Reaction Optimization

• Research on ionic liquids catalysts, like l-proline nitrate, has been conducted for the efficient synthesis of pyrimidine derivatives, including compounds related to 4-(4-Hydroxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (Cahyana, Liandi, & Anwar, 2022).

Biological Activity Studies

• Various synthesized derivatives have been explored for their biological activities, such as antihypertensive and antimicrobial properties (Rana, Kaur, & Kumar, 2004); (Akbari et al., 2008).

Spectroscopic and Structural Analysis

• Comparative binding analysis of related pyrimidine derivatives to bovine serum albumin (BSA) has been conducted, which provides insights into drug-protein interactions and the drug's pharmacokinetics (Pisudde, Tekade, & Thakare, 2018).

Synthesis and Anticancer Activity

• Studies have been conducted on the synthesis and characterization of novel pyrimidine derivatives, including their potential anticancer activity, providing insights into the therapeutic applications of these compounds (Ibrahim et al., 2017).

Anti-diabetic Potential

• Research has also been done on synthesizing and characterizing methyl/ethyl 4-(hydroxyphenyl)-6-methyl-2-oxo/thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate analogs for anti-diabetic properties (Bairagi et al., 2020).